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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)-2-propanol

Cat. No.: B1298620 Get Quote

An Application Note and Protocol for the Synthesis of 2-(4-Fluorophenyl)-2-propanol via

Grignard Reaction

Introduction
2-(4-Fluorophenyl)-2-propanol is a tertiary alcohol that serves as a valuable intermediate in

the synthesis of various biologically active molecules and is a key building block in

pharmaceutical and chemical research.[1] The presence of a fluorine atom can enhance

metabolic stability, binding affinity, and lipophilicity of target compounds, making this

intermediate particularly useful in drug development.[2]

The Grignard reaction is a robust and versatile method for forming carbon-carbon bonds.[3][4]

It involves the reaction of an organomagnesium halide (the Grignard reagent) with an

electrophile, such as a carbonyl compound.[5] This protocol details the synthesis of 2-(4-
Fluorophenyl)-2-propanol by reacting 4-fluorophenylmagnesium bromide with acetone. The

Grignard reagent is prepared in situ from 4-bromofluorobenzene and magnesium turnings.[6][7]

Physicochemical and Safety Data
A summary of the key physicochemical properties of 2-(4-Fluorophenyl)-2-propanol is
presented in Table 1.

Table 1: Physicochemical Properties of 2-(4-Fluorophenyl)-2-propanol
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Property Value Reference

CAS Number 402-41-5 [8][9]

Molecular Formula C₉H₁₁FO [1][8][9]

Molecular Weight 154.18 g/mol [9]

Appearance
Colorless to light yellow clear

liquid
[1][8]

Boiling Point 212.7 °C at 760 mmHg [8]

61 °C at 1 mmHg [1][2]

Density ~1.1 g/cm³ (Predicted) [2]

pKa 14.43 ± 0.29 (Predicted) [8]

Safety Information:

The target compound is irritating to the eyes, respiratory system, and skin.[8] The Grignard

reagent is highly flammable, moisture-sensitive, and can cause severe skin and eye damage.

[6] All procedures should be conducted in a well-ventilated fume hood, and appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be

worn. All glassware must be thoroughly dried to prevent quenching of the Grignard reagent.[10]

Reaction Scheme and Mechanism
The synthesis proceeds in two main stages: the formation of the Grignard reagent (4-

fluorophenylmagnesium bromide) and its subsequent reaction with acetone, followed by an

acidic workup to yield the final tertiary alcohol.
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Starting Materials

Reaction Steps

Products

4-Bromofluorobenzene

Step 1: Grignard Reagent Formation
(in dry ether or THF)

Magnesium (Mg) Acetone

Step 2: Nucleophilic Addition

4-Fluorophenylmagnesium bromide

Forms

Magnesium alkoxide intermediate

Forms

Step 3: Acidic Workup (e.g., H₃O⁺)

2-(4-Fluorophenyl)-2-propanol
(Final Product)

Yields

Grignard Reaction Mechanism

4-Fluorophenyl-
magnesium bromide

(F-Ph-MgBr)
Alkoxide Intermediate

[F-Ph-C(CH₃)₂-O⁻]MgBr⁺

Nucleophilic
Attack

Acetone
(CH₃)₂C=O

2-(4-Fluorophenyl)-
2-propanol

(F-Ph-C(CH₃)₂-OH)

Protonation

H₃O⁺

(Acidic Workup)
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A: Grignard Reagent Preparation

B: Reaction

C: Work-up & Purification

Assemble Dry Glassware

Activate Mg with Iodine

Dropwise Addition of
4-Bromofluorobenzene in Ether

Reflux for 30-60 min

Grignard Reagent Formed

Cool Grignard Reagent to 0°C

Dropwise Addition of
Acetone in Ether

Stir at Room Temp for 30 min

Alkoxide Intermediate Formed

Quench with ice / sat. NH₄Cl

Extract with Diethyl Ether

Wash with H₂O and Brine

Dry with MgSO₄

Solvent Removal
(Rotary Evaporator)

Purification
(Distillation/Chromatography)

Pure Product

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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